Cas no 39365-88-3 (Thiosulfuric acid (H2S2O3), dipotassium salt, mixt. with potassium sulfide (K2(Sx)))

• Product Name: Thiosulfuric acid (H2S2O3), dipotassium salt, mixt. with potassium sulfide (K2(Sx))
• CAS No: 39365-88-3
• MF: K₄O₃S₃
• MW: 300.586400032043
• MDL: MFCD00064604
• CID: 315674
• PubChem ID: 57648123
• Update Time: 2025-09-27

Thiosulfuric acid (H2S2O3), dipotassium salt, mixt. with potassium sulfide (K2(Sx)) Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid (H2S2O3), dipotassium salt, mixt. with potassium sulfide (K2(Sx))
• EXTRACTUM RADIX PUERARIAE EXTRACT
• tetrapotassium,dioxido-oxo-sulfanylidene-λ⁶-sulfane,sulfanide
• Potash
• Dipotassium thiosulfate mixture with potassium sulfide (K2Sx)
• LIVER OF SULFUR
• Potash,sulfurated [USP]
• Thiosulfuric acid,dipotassium salt,mixt. with potassium sulfide (K2Sx)
• POTASH, SULFURATED
• POTASSIUM POLYSULFIDE
• POTASSIUM SULFURATED
• POTASSIUM SULFIDE
• SULFURATED POTASH
• Potash,sulfurated,S11.8%minassulfide
• Potassiumcarbonat
• POTASHSULFURATED,TECHNICAL

• MDL： MFCD00064604
• Inchi： 1S/4K.H2O3S2.S/c;;;;1-5(2,3)4;/h;;;;(H2,1,2,3,4);/q;;2*+1;;/p-2
• InChI Key： PFSBHPPVZHPSCB-UHFFFAOYSA-L
• SMILES： S(=O)([O-])([O-])=S.S([K])[K].[K+].[K+]

Computed Properties

• Exact Mass: 299.75600
• Monoisotopic Mass: 300.764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 85.3
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.65 g/cm3 (20℃)
• Melting Point: 200-250°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 13 (10g/l, H2O, 20℃)
• Solubility: 500g/l
• Water Partition Coefficient: Soluble in water
• Stability/Shelf Life: Stable, but flammable and hygroscopic. Dust may form an explosive mixture with air. Incompatible with strong acids, alcohols, strong oxidizing agents, strong reducing agents, combustible materials, most common metals, halogenated hydrocarbons.
• PSA: 128.96000
• LogP: 1.15800
• Sensitiveness: Air Sensitive & Hygroscopic
• Solubility: Soluble

Thiosulfuric acid (H2S2O3), dipotassium salt, mixt. with potassium sulfide (K2(Sx)) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H400
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN3180
• WGK Germany：3
• Hazard Category Code： 31-34-50
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II
• Storage Condition：no restrictions.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal thiosulfates